1. Home
  2. Product
  3. Main Products
  4. Benzenesulfonic acid, 3,3/'-[(3,3/'-dichloro[1,1/'- biphenyl]-4,4/'-diyl)bis[azo(4,5-dihydro-3-methy
Benzenesulfonic acid, 3,3/'-[(3,3/'-dichloro[1,1/'- biphenyl]-4,4/'-diyl)bis[azo(4,5-dihydro-3-methy Benzenesulfonic acid, 3,3/'-[(3,3/'-dichloro[1,1/'- biphenyl]-4,4/'-diyl)bis[azo(4,5-dihydro-3-methy
Brand Name: Vulcanchem
CAS No.: 111636-31-8
VCID: VC0040484
InChI: InChI=1S/C32H24Cl2N8O8S2.Ca/c1-17-29(31(43)41(39-17)21-5-3-7-23(15-21)51(45,46)47)37-35-27-11-9-19(13-25(27)33)20-10-12-28(26(34)14-20)36-38-30-18(2)40-42(32(30)44)22-6-4-8-24(16-22)52(48,49)50;/h3-16,29-30H,1-2H3,(H,45,46,47)(H,48,49,50);/q;+2/p-2
SMILES: CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC4C(=NN(C4=O)C5=CC(=CC=C5)S(=O)(=O)[O-])C)Cl)Cl)C6=CC(=CC=C6)S(=O)(=O)[O-].[Ca+2]
Molecular Formula: C32H22CaCl2N8O8S2
Molecular Weight: 821.674

Benzenesulfonic acid, 3,3/'-[(3,3/'-dichloro[1,1/'- biphenyl]-4,4/'-diyl)bis[azo(4,5-dihydro-3-methy

CAS No.: 111636-31-8

Main Products

VCID: VC0040484

Molecular Formula: C32H22CaCl2N8O8S2

Molecular Weight: 821.674

Benzenesulfonic acid, 3,3/'-[(3,3/'-dichloro[1,1/'- biphenyl]-4,4/'-diyl)bis[azo(4,5-dihydro-3-methy - 111636-31-8

CAS No. 111636-31-8
Product Name Benzenesulfonic acid, 3,3/'-[(3,3/'-dichloro[1,1/'- biphenyl]-4,4/'-diyl)bis[azo(4,5-dihydro-3-methy
Molecular Formula C32H22CaCl2N8O8S2
Molecular Weight 821.674
IUPAC Name calcium;3-[4-[[2-chloro-4-[3-chloro-4-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]phenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate
Standard InChI InChI=1S/C32H24Cl2N8O8S2.Ca/c1-17-29(31(43)41(39-17)21-5-3-7-23(15-21)51(45,46)47)37-35-27-11-9-19(13-25(27)33)20-10-12-28(26(34)14-20)36-38-30-18(2)40-42(32(30)44)22-6-4-8-24(16-22)52(48,49)50;/h3-16,29-30H,1-2H3,(H,45,46,47)(H,48,49,50);/q;+2/p-2
Standard InChIKey OIWDZKQFPIMOBP-UHFFFAOYSA-L
SMILES CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC4C(=NN(C4=O)C5=CC(=CC=C5)S(=O)(=O)[O-])C)Cl)Cl)C6=CC(=CC=C6)S(=O)(=O)[O-].[Ca+2]
Synonyms Benzenesulfonic acid, 3,3/'-[(3,3/'-dichloro[1,1/'- biphenyl]-4,4/'-diyl)bis[azo(4,5-dihydro-3-methyl -5-oxo-1H-pyrazole-4,1-diyl)]]bis-, calcium salt (1:1)
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19